2,2-dimethyl-N-(4-phenoxyphenyl)propanamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide
• InChI: InChI=1S/C17H19NO2/c1-17(2,3)16(19)18-13-9-11-15(12-10-13)20-14-7-5-4-6-8-14/h4-12H,1-3H3,(H,18,19)
• InChI Key: LARIUCPVRJHPON-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)OC2=CC=CC=C2

Description

2,2-dimethyl-N-(4-phenoxyphenyl)propanamide, also known as DPP, is a synthetic compound that belongs to the class of amides. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide is not fully understood. However, it has been suggested that 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide exerts its anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide has also been reported to inhibit the activity of various enzymes involved in cancer cell growth and survival, including Akt, mTOR, and ERK.
Biochemical and Physiological Effects:
2,2-dimethyl-N-(4-phenoxyphenyl)propanamide has been shown to exhibit a range of biochemical and physiological effects. It has been reported to inhibit the production of inflammatory cytokines such as TNF-α and IL-6, suggesting that it may have potential applications in the treatment of inflammatory diseases. 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide has also been shown to reduce oxidative stress and improve mitochondrial function, indicating that it may have potential applications in the treatment of age-related diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide is its potent anti-cancer activity against a wide range of cancer cell lines. This makes it a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide. One area of research is the development of new analogs of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide, which could lead to the development of new drugs for the treatment of cancer and other diseases. Additionally, the potential applications of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide in the treatment of inflammatory diseases and age-related diseases such as Alzheimer's and Parkinson's disease warrant further investigation.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide involves the reaction of 4-phenoxybenzoyl chloride with 2,2-dimethylpropan-1-amine in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted to 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide by the addition of a proton source such as hydrochloric acid. The purity of 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide can be improved by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

2,2-dimethyl-N-(4-phenoxyphenyl)propanamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and cancer research. It has been shown to possess potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. 2,2-dimethyl-N-(4-phenoxyphenyl)propanamide has also been reported to exhibit anti-inflammatory and anti-oxidant activities, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.